Cas no 96606-04-1 (5-isopropyl-6-chloro-2,4-dimethoxypyrimidine)

• Product Name: 5-isopropyl-6-chloro-2,4-dimethoxypyrimidine
• CAS No: 96606-04-1
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 2145170
• PubChem ID: 16088186
• Update Time: 2025-04-21

5-isopropyl-6-chloro-2,4-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-6-chloro-2,4-dimethoxypyrimidine
• E83542
• SCHEMBL501402
• HBNSYNXCMVOCAO-UHFFFAOYSA-N
• 4-Chloro-5-isopropyl-2,6-dimethoxy-pyrimidine
• 4-chloro-2,6-dimethoxy-5-propan-2-ylpyrimidine
• 96606-04-1
• 6-chloro-2,4-dimethoxy-5-(1-methylethyl)pyrimidine
• DB-317728

• Inchi： 1S/C9H13ClN2O2/c1-5(2)6-7(10)11-9(14-4)12-8(6)13-3/h5H,1-4H3
• InChI Key： HBNSYNXCMVOCAO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)OC)OC)C(C)C

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.2Ų